Cas no 886918-49-6 (4-bis(prop-2-en-1-yl)sulfamoyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-bis(prop-2-en-1-yl)sulfamoyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 886918-49-6
• MF: C₂₂H₂₂N₄O₄S₂
• MW: 470.564482212067
• CID: 5476835
• Update Time: 2025-05-21

4-bis(prop-2-en-1-yl)sulfamoyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[bis(prop-2-enyl)sulfamoyl]-N-[5-(4-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-bis(prop-2-en-1-yl)sulfamoyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

• Inchi： 1S/C22H22N4O4S2/c1-4-14-26(15-5-2)32(28,29)19-12-8-16(9-13-19)20(27)23-22-25-24-21(30-22)17-6-10-18(31-3)11-7-17/h4-13H,1-2,14-15H2,3H3,(H,23,25,27)
• InChI Key： LWGZGPRVWOHZNE-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(SC)C=C2)O1)(=O)C1=CC=C(S(N(CC=C)CC=C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bis(prop-2-en-1-yl)sulfamoyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

Exploring the Chemistry and Applications of 4-bis(prop-2-en-1-yl)sulfamoyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 886918-49-6)

In the ever-evolving field of chemical research, 4-bis(prop-2-en-1-yl)sulfamoyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 886918-49-6) has emerged as a compound of significant interest. This molecule, characterized by its complex structure featuring a 1,3,4-oxadiazole core and a sulfamoyl group, is being studied for its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly intrigued by its unique sulfamoyl and oxadiazole functionalities, which contribute to its diverse reactivity and biological activity.

The molecular structure of 4-bis(prop-2-en-1-yl)sulfamoyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide includes a benzamide moiety linked to a 1,3,4-oxadiazole ring, which is further substituted with a methylsulfanyl group. This combination of functional groups makes it a versatile intermediate in synthetic chemistry. The presence of the sulfamoyl group, in particular, is noteworthy due to its role in enhancing the compound's solubility and binding affinity, which are critical factors in drug design and development.

One of the most frequently asked questions about this compound is its potential role in drug discovery. The 1,3,4-oxadiazole scaffold is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are investigating whether 4-bis(prop-2-en-1-yl)sulfamoyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide could serve as a lead compound for developing new therapeutic agents. Its sulfamoyl group may also contribute to its ability to inhibit specific enzymes, making it a candidate for targeted therapies.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals. The 1,3,4-oxadiazole ring is a common feature in many pesticides and herbicides due to its stability and bioactivity. The methylsulfanyl substituent could further enhance its efficacy as a crop protection agent. As the demand for sustainable and efficient agricultural solutions grows, compounds like 4-bis(prop-2-en-1-yl)sulfamoyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide are gaining attention for their potential to address modern farming challenges.

In the realm of material science, the unique electronic properties of the 1,3,4-oxadiazole ring make this compound a candidate for developing advanced materials. Its ability to form stable complexes with metals and other organic molecules could be exploited in creating new polymers, coatings, or electronic components. The sulfamoyl group may also contribute to the material's thermal stability and mechanical strength, which are essential for industrial applications.

The synthesis of 4-bis(prop-2-en-1-yl)sulfamoyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide typically involves multi-step reactions, starting with the preparation of the 1,3,4-oxadiazole core. Key steps include the cyclization of hydrazide derivatives and subsequent functionalization with sulfamoyl and allyl groups. Researchers are continually optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the growing emphasis on green chemistry.

Another area of interest is the compound's potential role in catalysis. The 1,3,4-oxadiazole ring can act as a ligand in metal-catalyzed reactions, facilitating various organic transformations. The sulfamoyl group may further enhance the catalytic activity by modulating the electronic properties of the metal center. This dual functionality makes 4-bis(prop-2-en-1-yl)sulfamoyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide a promising candidate for developing new catalytic systems.

As the scientific community delves deeper into the properties of this compound, questions about its toxicity and environmental impact are also being addressed. Preliminary studies suggest that its sulfamoyl and oxadiazole groups may influence its biodegradability and ecological footprint. Researchers are conducting thorough assessments to ensure that any future applications are both effective and environmentally responsible.

In summary, 4-bis(prop-2-en-1-yl)sulfamoyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 886918-49-6) is a multifaceted compound with promising applications across multiple industries. Its unique combination of 1,3,4-oxadiazole, sulfamoyl, and methylsulfanyl functionalities makes it a valuable subject of ongoing research. Whether in drug discovery, agrochemicals, or material science, this compound exemplifies the innovative potential of modern chemistry.